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Compound of Interest

Compound Name: Pinacryptol yellow

Cat. No.: B1311117

Pinacryptol Yellow: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pinacryptol Yellow, also known by its IUPAC name 6-ethoxy-1-methyl-2-[(E)-2-(3-
nitrophenyl)ethenyl]quinolinium methyl sulfate, is a synthetic dye with applications in
photography and as a pH indicator.[1] This technical guide provides a detailed overview of its
chemical properties, structure, and available experimental data.

Chemical Structure and Properties

Pinacryptol Yellow is a quinolinium derivative characterized by a styryl substituent bearing a
nitro group. The positive charge on the quinolinium nitrogen is balanced by a methyl sulfate
counter-ion.

Chemical Structure

Caption: Chemical structure of Pinacryptol Yellow.

Physicochemical Properties
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A summary of the key physicochemical properties of Pinacryptol Yellow is presented in the

table below.
Property Value Reference
6-ethoxy-1-methyl-2-[(E)-2-(3-
IUPAC Name nitrophenyl)ethenyl]quinolinium  [1]
methyl sulfate
Pinakryptol yellow, 6-Ethoxy-1-
methyl-2-(3-
Synonyms ) S [1]
nitrostyryl)quinolinium methyl
sulfate
CAS Number 25910-85-4 [1][2]
Chemical Formula C21H22N207S [2]
Molecular Weight 446.47 g/mol [2]
Light yellow to amber to dark
Appearance
green powder/crystal
Melting Point 260-262 °C [2][3]
- ) Data not available (likely
Boiling Point
decomposes)
Soluble in water.[1]
N Quantitative data not available.
Solubility

Solubility in ethanol and
DMSO not found.

Absorption Maximum (Amax)

302 nm (in Methanol)

pH Indicator Properties

Known to be a pH indicator,
but specific transition range

and pKa are not available.[1]

Experimental Protocols
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Detailed experimental protocols for the synthesis and spectroscopic analysis of Pinacryptol
Yellow are not readily available in the reviewed literature. However, general procedures for
related analytical techniques are outlined below.

Synthesis

A specific, detailed protocol for the synthesis of 6-ethoxy-1-methyl-2-[(E)-2-(3-
nitrophenyl)ethenyl]quinolinium methyl sulfate was not found in the surveyed literature. The
synthesis would likely involve the condensation of a substituted quinaldine with a substituted
benzaldehyde, followed by quaternization of the quinoline nitrogen.

Spectroscopic Analysis
UV-Visible (UV-Vis) Spectroscopy

A standard protocol for obtaining the UV-Vis spectrum of a compound like Pinacryptol Yellow
would involve the following steps:

o Sample Preparation: Prepare a dilute solution of Pinacryptol Yellow in a suitable solvent
(e.g., methanol, as previously reported). The concentration should be adjusted to yield an
absorbance reading within the linear range of the spectrophotometer (typically between 0.1
and 1.0).

o Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank.
e Sample Measurement: Fill a matched cuvette with the sample solution.

o Data Acquisition: Scan the sample across the appropriate UV-Vis wavelength range to
identify the wavelength of maximum absorbance (Amax).

Nuclear Magnetic Resonance (NMR) Spectroscopy

A general procedure for preparing a sample of Pinacryptol Yellow for 1H NMR analysis is as
follows:

o Sample Preparation: Dissolve approximately 5-25 mg of the compound in a deuterated
solvent (e.g., DMSO-ds, CDCIs).
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« Filtration: Filter the solution through a glass wool plug into a clean, dry NMR tube to remove
any particulate matter.

» Data Acquisition: Acquire the *H NMR spectrum on a suitable NMR spectrometer.

Signaling Pathways and Biological Activity

No information regarding the involvement of Pinacryptol Yellow in any biological signaling
pathways was found. Its primary applications are in non-biological contexts.

Conclusion

Pinacryptol Yellow is a well-characterized synthetic dye with established chemical and
physical properties. While its use as a photographic chemical and pH indicator is known,
specific quantitative data on its solubility and pH indicator range are not widely reported.
Similarly, detailed, publicly available protocols for its synthesis and specific spectroscopic
analysis are lacking. This guide provides a comprehensive summary of the currently available
technical information on Pinacryptol Yellow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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